Cas no 890664-13-8 (5-fluoro-b-methyl-1H-Indole-3-propanol)

5-fluoro-b-methyl-1H-Indole-3-propanol structure
890664-13-8 structure
Product Name:5-fluoro-b-methyl-1H-Indole-3-propanol
CAS No:890664-13-8
MF:C12H14FNO
MW:207.24406671524
CID:2084312
PubChem ID:25139226
Update Time:2025-04-21

5-fluoro-b-methyl-1H-Indole-3-propanol Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-b-methyl-1H-Indole-3-propanol
    • 890664-13-8
    • 3-(5-fluoro-1H-indol-3-yl)-2-methylpropan-1-ol
    • SCHEMBL13962418
    • SCHEMBL5764881
    • Inchi: 1S/C12H14FNO/c1-8(7-15)4-9-6-14-12-3-2-10(13)5-11(9)12/h2-3,5-6,8,14-15H,4,7H2,1H3
    • InChI Key: MDFXEBHFRNJRSS-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(=CN2)CC(C)CO

Computed Properties

  • Exact Mass: 207.105942232Da
  • Monoisotopic Mass: 207.105942232Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 36Ų
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